13alpha-Estra-1,3,5(10)-trien-17-one, 3-methoxy-
13alpha-Estra-1,3,5(10)-trien-17-one, 3-methoxy-
Brand Name:
Vulcanchem
CAS No.:
17554-55-1
VCID:
VC0103222
InChI:
InChI=1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-17H,3,5,7-10H2,1-2H3/t15-,16-,17+,19-/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C19H24O2
Molecular Weight:
284.4 g/mol
13alpha-Estra-1,3,5(10)-trien-17-one, 3-methoxy-
CAS No.: 17554-55-1
Main Products
VCID: VC0103222
Molecular Formula: C19H24O2
Molecular Weight: 284.4 g/mol
| CAS No. | 17554-55-1 |
|---|---|
| Product Name | 13alpha-Estra-1,3,5(10)-trien-17-one, 3-methoxy- |
| Molecular Formula | C19H24O2 |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | (8R,9S,13R,14S)-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-17H,3,5,7-10H2,1-2H3/t15-,16-,17+,19-/m1/s1 |
| Standard InChIKey | BCWWDWHFBMPLFQ-VXIBKDFQSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OC |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC |
| PubChem Compound | 7004646 |
| Last Modified | Nov 11 2021 |
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